Cas no 78210-35-2 (Phenol,2-(2-naphthalenyl)-)

• Product Name: Phenol,2-(2-naphthalenyl)-
• CAS No: 78210-35-2
• MF: C₁₆H₁₂O
• MW: 220.265884399414
• MDL: MFCD18312884
• CID: 573135
• PubChem ID: 3018759
• Update Time: 2025-05-25

Phenol,2-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(2-naphthalenyl)-
• 2-naphthalen-2-ylphenol
• o-(2-naphthyl)phenol
• AKOS017557815
• SCHEMBL217638
• 2-(NAPHTHALEN-2-YL)PHENOL
• 2-(2-Hydroxyphenyl)naphthalene
• ss-Naphthylphenol
• CHEMBL4455327
• CS-0209312
• 78210-35-2
• NS00059416
• BS-29617
• DTXSID20999447
• MFCD18312884
• EINECS 278-871-3

• MDL： MFCD18312884
• Inchi： 1S/C16H12O/c17-16-8-4-3-7-15(16)14-10-9-12-5-1-2-6-13(12)11-14/h1-11,17H
• InChI Key： DYXBPOGHFMDEDL-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 220.088815002g/mol
• Monoisotopic Mass: 220.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on Phenol,2-(2-naphthalenyl)-

Comprehensive Analysis of Phenol,2-(2-naphthalenyl)- (CAS No. 78210-35-2): Properties, Applications, and Industry Trends

Phenol,2-(2-naphthalenyl)- (CAS No. 78210-35-2), also known as 2-Naphthylphenol, is a specialized aromatic compound that has garnered significant attention in industrial and research sectors due to its unique chemical structure and versatile applications. This compound belongs to the class of naphthalene derivatives, which are widely studied for their role in organic synthesis, material science, and functional additives. Its molecular formula, C₁₆H₁₂O, combines a phenolic hydroxyl group with a naphthalene ring, offering distinct reactivity and stability under various conditions.

In recent years, the demand for high-performance aromatic compounds like Phenol,2-(2-naphthalenyl)- has surged, driven by advancements in polymer stabilization, UV absorbers, and specialty coatings. Researchers and manufacturers frequently search for terms such as "naphthalene-based antioxidants" or "phenolic derivatives for material science," reflecting the compound's relevance in addressing modern challenges like material degradation and sustainability. Its ability to act as a radical scavenger makes it valuable in extending the lifespan of plastics and rubber products, aligning with the global push for eco-friendly materials.

The synthesis of Phenol,2-(2-naphthalenyl)- typically involves Friedel-Crafts acylation or condensation reactions, with a focus on green chemistry principles to minimize environmental impact. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are employed to ensure purity, which is critical for applications in pharmaceutical intermediates and electronic materials. Notably, the compound's thermal stability and low volatility have made it a candidate for high-temperature processes, a topic frequently queried in AI-driven material research databases.

From an industrial perspective, Phenol,2-(2-naphthalenyl)- is often compared to bisphenol analogs due to its structural features, though it offers a lower environmental footprint. This distinction has led to its exploration in BPA-free alternatives, a trending topic in consumer-safe products. Additionally, its fluorescence properties are being investigated for use in optical sensors and bioimaging, areas that dominate academic search trends related to functional organic molecules.

Regulatory compliance and safety profiles of CAS No. 78210-35-2 are rigorously documented, with studies confirming its low toxicity under standard handling conditions. This aligns with the increasing user searches for "safe aromatic compounds for industrial use" and "non-hazardous chemical substitutes." As industries prioritize REACH and FDA-compliant ingredients, Phenol,2-(2-naphthalenyl)- stands out as a viable option for formulations requiring high purity and regulatory approval.

Looking ahead, the compound's potential in advanced battery materials and carbon capture technologies is under exploration, tapping into the booming interest in energy storage solutions and climate change mitigation. Its aromatic conjugation and electron-donating groups make it a candidate for redox-active materials, a niche yet rapidly growing field. These applications are frequently highlighted in scientific literature and patent filings, further solidifying its industrial importance.

In summary, Phenol,2-(2-naphthalenyl)- (CAS No. 78210-35-2) exemplifies the convergence of traditional chemistry and innovative applications. Its multifaceted roles—from polymer additives to emerging technologies—reflect the compound's adaptability to both current and future market demands. For researchers and manufacturers seeking specialty chemicals with a balance of performance and sustainability, this naphthalene derivative remains a compelling choice.